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Compound of Interest

Compound Name: Methyl 2,2-dimethylpent-4-enoate

Cat. No.: B3057060 Get Quote

An In-depth Technical Guide to the Theoretical Yield Calculation for Methyl 2,2-dimethylpent-
4-enoate

This guide provides a comprehensive overview of the synthesis of Methyl 2,2-dimethylpent-4-
enoate, focusing on the theoretical yield calculation. It is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Synthesis Overview
The most common and straightforward method for synthesizing Methyl 2,2-dimethylpent-4-
enoate is through the Fischer esterification of 2,2-dimethylpent-4-enoic acid with methanol.[1]

This reaction is typically catalyzed by a strong acid, such as sulfuric acid, and is often

performed under reflux conditions to drive the reaction to completion.[1] The balanced chemical

equation for this reaction is:

C₇H₁₂O₂ (2,2-dimethylpent-4-enoic acid) + CH₃OH (Methanol) ⇌ C₈H₁₄O₂ (Methyl 2,2-
dimethylpent-4-enoate) + H₂O (Water)

This esterification is a reversible reaction. To maximize the yield of the ester, an excess of one

of the reactants, typically the less expensive one (in this case, methanol), is used to shift the

equilibrium towards the products, in accordance with Le Châtelier's principle.
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The theoretical yield represents the maximum possible mass of a product that can be formed

from the given amounts of reactants. The calculation is based on the stoichiometry of the

balanced chemical equation and the molar masses of the reactants and products.

Compound
Molecular
Formula

Molar Mass (
g/mol )

Example Mass
(g)

Moles (mol)

2,2-dimethylpent-

4-enoic acid
C₇H₁₂O₂

128.17[2][3][4][5]

[6]
25.0 0.195

Methanol CH₃OH 32.04[7][8] 31.25 0.975

Methyl 2,2-

dimethylpent-4-

enoate

C₈H₁₄O₂ 142.20[9][10] - -

Detailed Experimental Protocol (Illustrative)
This protocol describes a representative lab-scale synthesis of Methyl 2,2-dimethylpent-4-
enoate.

Materials:

2,2-dimethylpent-4-enoic acid (25.0 g, 0.195 mol)

Methanol (100 mL, approximately 79.2 g, 2.47 mol)

Concentrated Sulfuric Acid (H₂SO₄) (2 mL)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask (250 mL)

Reflux condenser
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Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: To a 250 mL round-bottom flask, add 2,2-dimethylpent-4-enoic acid (25.0 g).

Addition of Reagents: Add methanol (100 mL) to the flask and swirl to dissolve the acid.

Carefully add concentrated sulfuric acid (2 mL) dropwise while cooling the flask in an ice

bath.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain the reflux for 4-6 hours.

Workup:

Cool the reaction mixture to room temperature.

Carefully pour the mixture into a separatory funnel containing 100 mL of cold water.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash sequentially with 50 mL of saturated sodium

bicarbonate solution (to neutralize the acid catalyst) and 50 mL of brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to remove the solvent.

Purification: The crude product can be further purified by vacuum distillation to obtain pure

Methyl 2,2-dimethylpent-4-enoate.
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Step 1: Determine the Limiting Reactant

From the balanced equation, the stoichiometric ratio between 2,2-dimethylpent-4-enoic acid

and methanol is 1:1.

Moles of 2,2-dimethylpent-4-enoic acid = 25.0 g / 128.17 g/mol = 0.195 mol

In this illustrative protocol, methanol is used in large excess, making 2,2-dimethylpent-4-

enoic acid the limiting reactant.

Step 2: Calculate the Theoretical Moles of Product

Since the reaction stoichiometry is 1:1, the moles of Methyl 2,2-dimethylpent-4-enoate
produced will be equal to the moles of the limiting reactant.

Moles of Methyl 2,2-dimethylpent-4-enoate = 0.195 mol

Step 3: Calculate the Theoretical Yield in Grams

Theoretical Yield = Moles of product × Molar mass of product

Theoretical Yield = 0.195 mol × 142.20 g/mol = 27.73 g
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Caption: Fischer Esterification of 2,2-dimethylpent-4-enoic acid.
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Caption: Workflow for Calculating Theoretical Yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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